molecular formula C2H4BrF B107303 1-Bromo-2-fluoroethane CAS No. 762-49-2

1-Bromo-2-fluoroethane

Cat. No. B107303
CAS RN: 762-49-2
M. Wt: 126.96 g/mol
InChI Key: JTLAIKFGRHDNQM-UHFFFAOYSA-N
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Description

1-Bromo-2-fluoroethane is a colorless liquid with a pungent odor at room temperature . Its molecular formula is C2H4BrF .


Synthesis Analysis

The bulk synthesis of 1-bromo-2-fluoroethane can be achieved by reacting hydrogen bromide (HBr) and vinyl fluoride in the presence of an O2 catalyst in the liquid phase . More specifically, vinyl fluoride, hydrogen bromide, and an O2 catalyst are dissolved in methylene chloride and mixed to form 1-bromo-2-fluoroethane .


Molecular Structure Analysis

The molecular structure of 1-Bromo-2-fluoroethane consists of two carbon atoms, one bromine atom, one fluorine atom, and four hydrogen atoms .


Physical And Chemical Properties Analysis

1-Bromo-2-fluoroethane has a molecular weight of 126.96 g/mol . It has a density of 1.6±0.1 g/cm³, a boiling point of 69.3±8.0 °C at 760 mmHg, and a vapor pressure of 146.8±0.1 mmHg at 25°C . It also has an enthalpy of vaporization of 29.8±3.0 kJ/mol and a flash point of -1.1±0.0 °C .

Scientific Research Applications

Automated Synthesis of Fluoroethylated Compounds

Scientific Field

This application falls under the field of Radiopharmaceutical Chemistry .

Summary of the Application

1-Bromo-2-fluoroethane has been utilized in the efficient synthesis of 2-bromo-1-[^18F]fluoroethane . This compound is significant in the automated preparation of ^18F-fluoroethylated compounds, including radiopharmaceuticals .

Methods of Application

The precursor 1,2-dibromoethane was reacted with the [18F]fluoride/Kryptofix2.2.2./carbonate-complex in acetonitrile at 70°C for 3 minutes . The crude reaction mixture was diluted with water, loaded on a LiChrolute@EN-cartridge, eluted with acetonitrile, and passed through an Alumina@B-cartridge .

Results or Outcomes

This method was easily integrated into an automated system for the routine synthesis of ^18F-fluoroalkylated radiopharmaceuticals .

Fire Extinguisher Agent

Scientific Field

This application falls under the field of Fire Safety and Prevention .

Summary of the Application

1-Bromo-2-fluoroethane, also known as Halon 1201, was once widely used in fire extinguishers due to its ability to effectively extinguish flames by interrupting the combustion process .

Methods of Application

The bromine-containing fluorocarbons, including 1-Bromo-2-fluoroethane, were used in fire extinguishers .

Results or Outcomes

However, its production and use were phased out due to its contribution to ozone depletion.

Solvent in Chemical Reactions

Scientific Field

This application falls under the field of Organic Chemistry .

Summary of the Application

1-Bromo-2-fluoroethane is used as a solvent in various chemical reactions . Its unique properties make it suitable for promoting certain types of reactions .

Methods of Application

In these applications, 1-Bromo-2-fluoroethane is used as the solvent for a significant portion of the reaction . An O2 catalyst is used to promote the reaction .

Results or Outcomes

Satisfactory yields of the desired product are obtained even when 1-Bromo-2-fluoroethane is used as a solvent .

Mass Spectrometry Studies

Scientific Field

This application falls under the field of Analytical Chemistry .

Summary of the Application

1-Bromo-2-fluoroethane has been studied using mass spectrometry, a technique used to identify and quantify molecules in a sample .

Methods of Application

The mass spectrum of 1-Bromo-2-fluoroethane was obtained using electron ionization .

Results or Outcomes

The mass spectrum provides valuable information about the molecular structure of 1-Bromo-2-fluoroethane .

Thermophysical Studies

Scientific Field

This application falls under the field of Physical Chemistry .

Summary of the Application

1-Bromo-2-fluoroethane has been studied for its thermophysical properties . These studies provide valuable data for various applications, including process design and fundamental research .

Methods of Application

The thermophysical properties of 1-Bromo-2-fluoroethane are determined using various experimental techniques .

Results or Outcomes

The data obtained from these studies contribute to the understanding of the behavior of 1-Bromo-2-fluoroethane under different conditions .

properties

IUPAC Name

1-bromo-2-fluoroethane
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InChI

InChI=1S/C2H4BrF/c3-1-2-4/h1-2H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JTLAIKFGRHDNQM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CBr)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Molecular Formula

C2H4BrF
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DSSTOX Substance ID

DTXSID6073233
Record name 2-Bromofluoroethane
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Molecular Weight

126.96 g/mol
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Physical Description

Pale yellow liquid; [MSDSonline]
Record name 1-Bromo-2-fluoroethane
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Boiling Point

71-72 °C at 760 mm Hg
Record name 1-BROMO-2-FLUOROETHANE
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Solubility

Soluble in alcohol, ether
Record name 1-BROMO-2-FLUOROETHANE
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Density

1.7044 at 25 °C/4 °C
Record name 1-BROMO-2-FLUOROETHANE
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Product Name

1-Bromo-2-fluoroethane

CAS RN

762-49-2
Record name Ethane, 1-bromo-2-fluoro-
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Record name 1-BROMO-2-FLUOROETHANE
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
338
Citations
JR Durig, RR Hester, JB Robb Ii - Journal of Molecular Structure …, 2000 - Elsevier
… Conformational stabilities have also been obtained for 1-bromo-2-fluoroethane where a variable … infrared spectra of 1-bromo-2-fluoroethane utilizing both xenon and krypton solutions. …
Number of citations: 6 www.sciencedirect.com
Y Niide, I Ohkoshi, M Takano, M Hayashi - Journal of Molecular …, 1986 - Elsevier
… The sample of 1-bromo-2-fluoroethane was commercially purchased from Tokyo Kasei Chemical Company and used after distillation in vacua to remove impurities. The microwave …
Number of citations: 10 www.sciencedirect.com
J Huang, K Hedberg - Journal of the American Chemical Society, 1990 - ACS Publications
… Abstract: The structures and conformational compositions of 1 -chloro-2-fluoroethane (CFE), 1 -bromo-2-fluoroethane (… for 1 -bromo-2-fluoroethane at 20 C. See the legend to Figure 2. …
Number of citations: 33 pubs.acs.org
D Simpson, EK Plyler - J. Res. Natl. Bur. Stand, 1953 - nvlpubs.nist.gov
The infrared absorption spectra of pentachloroAuoroethane and 1, 2-dichlol'otetrafturoethane have been measured from 2 to 40 JL Sevoral bands were found in the region from 25 to 40…
Number of citations: 20 nvlpubs.nist.gov
MFE Bermani, N Jonathan - The Journal of Chemical Physics, 1968 - pubs.aip.org
The infrared spectra of 1‐chloro‐2‐fluoroethane, 1‐bromo‐2‐fluoroethane, and 1‐fluoro‐2‐iodoethane have been obtained in the solid, liquid, and vapor states. Raman spectra of the …
Number of citations: 45 pubs.aip.org
JR Durig, J Liu, TS Little - Journal of molecular structure, 1991 - Elsevier
… In order to obtain a more complete description of the molecular motions involved in the fundamental modes of 1-bromo-2-fluoroethane, we have presently carried out a normal …
Number of citations: 14 www.sciencedirect.com
S Comagic, M Piel, R Schirrmacher… - Applied radiation and …, 2002 - Elsevier
… The elimination rate (E2) of 1,2-dibromoethane is significantly higher than that of 1-bromo-2-fluoroethane under basic conditions (Hine and Langford, 1956), which supports our …
Number of citations: 39 www.sciencedirect.com
GA McRae, M Ivanco… - International journal of …, 1994 - Wiley Online Library
Multiphoton decomposition of 1‐bromo 2‐fluoroethane (CH 2 BrCH 2 F, BFE) with a two‐color CO 2 infrared laser is reported as a function of number of laser pulses. For single color …
Number of citations: 2 onlinelibrary.wiley.com
S Comagic, M Piel, R Schirrmacher… - Journal of Labelled …, 2001 - Wiley Online Library
… is significantly higher than the one of 1-bromo-2-fluoroethane under basic conditions, which supports our assumption [5]. Thus, [18F]BFE can be used for further labelling reactions …
DA Keller, DC Roe, PH Lieder - Toxicological Sciences, 1996 - academic.oup.com
… F~ are present in the urine of rats exposed to 1,2-difluoroethane and 1-chloro-1,2difluoroethane, but not in the urine of rats exposed to 1chloro-2-fluoroethane or 1-bromo-2-fluoroethane…
Number of citations: 42 academic.oup.com

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